Cas no 615553-60-1 ((r)-a-(Fmoc-amino)-3-hydroxy-benzeneacetic acid)

• Product Name: (r)-a-(Fmoc-amino)-3-hydroxy-benzeneacetic acid
• CAS No: 615553-60-1
• MF: C₂₃H₁₉NO₅
• MW: 389.400666475296
• MDL: MFCD07371748
• CID: 2858277
• Update Time: 2025-07-23

(r)-a-(Fmoc-amino)-3-hydroxy-benzeneacetic acid Chemical and Physical Properties

Names and Identifiers

• (r)-a-(fmoc-amino)-3-hydroxy-benzeneacetic acid
• (r)-a-(Fmoc-amino)-3-hydroxy-benzeneacetic acid

• MDL： MFCD07371748
• Inchi： 1S/C23H19NO5/c25-15-7-5-6-14(12-15)21(22(26)27)24-23(28)29-13-20-18-10-3-1-8-16(18)17-9-2-4-11-19(17)20/h1-12,20-21,25H,13H2,(H,24,28)(H,26,27)/t21-/m1/s1
• InChI Key： JAVDQXYAZCMANV-OAQYLSRUSA-N
• SMILES： O(C(N[C@@H](C(=O)O)C1C=CC=C(C=1)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 574
• XLogP3: 4
• Topological Polar Surface Area: 95.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on (r)-a-(Fmoc-amino)-3-hydroxy-benzeneacetic acid

(R)-α-(Fmoc-Amino)-3-Hydroxy-Benzeneacetic Acid (CAS No. 615553-60-1): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

(R)-α-(Fmoc-Amino)-3-Hydroxy-Benzeneacetic Acid (CAS No. 615553-60-1) is a chiral amino acid derivative that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications in drug development. This compound is characterized by the presence of a fluorenylmethyloxycarbonyl (Fmoc) protecting group on the amino moiety and a hydroxyl group at the 3-position of the benzene ring. These functionalities confer specific chemical and biological properties that make it a valuable intermediate in the synthesis of complex molecules and pharmaceuticals.

The synthesis of (R)-α-(Fmoc-Amino)-3-Hydroxy-Benzeneacetic Acid typically involves a multi-step process, starting with the protection of the amino group using Fmoc chemistry. The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it an ideal choice for this compound. The hydroxyl group at the 3-position can be introduced through various methods, such as nucleophilic substitution or hydroxylation reactions, depending on the starting material and desired purity.

One of the key challenges in the synthesis of (R)-α-(Fmoc-Amino)-3-Hydroxy-Benzeneacetic Acid is achieving high enantiomeric purity. Chiral resolution techniques, such as chiral chromatography or enzymatic resolution, are often employed to ensure that the desired (R)-enantiomer is obtained. Recent advancements in asymmetric synthesis have also provided more efficient and scalable methods for producing enantiomerically pure compounds, which is crucial for their use in pharmaceutical applications.

The physical and chemical properties of (R)-α-(Fmoc-Amino)-3-Hydroxy-Benzeneacetic Acid have been extensively studied. It is a white crystalline solid with a melting point typically ranging from 120°C to 125°C. The compound is soluble in common organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and methanol, but has limited solubility in water. These solubility characteristics make it suitable for use in various synthetic reactions and analytical techniques.

In terms of its biological activity, (R)-α-(Fmoc-Amino)-3-Hydroxy-Benzeneacetic Acid has shown promise as a building block for the synthesis of bioactive molecules. The presence of the Fmoc protecting group allows for controlled deprotection and subsequent coupling reactions, which are essential steps in peptide and peptidomimetic synthesis. The hydroxyl group at the 3-position can participate in hydrogen bonding interactions, which can influence the conformational stability and binding affinity of the resulting molecules.

Recent research has focused on the use of (R)-α-(Fmoc-Amino)-3-Hydroxy-Benzeneacetic Acid in the development of novel therapeutics. For example, studies have shown that derivatives of this compound exhibit potent inhibitory activity against specific enzymes involved in disease pathways. One notable application is in the development of inhibitors for protein kinases, which are key targets in cancer therapy. The ability to fine-tune the structure of these inhibitors through modifications at the hydroxyl and amino groups has led to improved selectivity and reduced toxicity profiles.

Another area of interest is the use of (R)-α-(Fmoc-Amino)-3-Hydroxy-Benzeneacetic Acid in peptidomimetic drug design. Peptidomimetics are synthetic compounds that mimic the structure and function of natural peptides but often exhibit improved pharmacological properties such as enhanced stability, bioavailability, and reduced immunogenicity. The chiral nature and functional groups present in this compound make it an excellent candidate for designing peptidomimetics with specific biological activities.

The versatility of (R)-α-(Fmoc-Amino)-3-Hydroxy-Benzeneacetic Acid extends beyond its use as a building block for drug discovery. It has also found applications in materials science, particularly in the development of chiral materials with unique optical properties. The ability to control chirality at the molecular level can lead to materials with enhanced performance characteristics, such as improved light-harvesting efficiency or enhanced catalytic activity.

In conclusion, (R)-α-(Fmoc-Amino)-3-Hydroxy-Benzeneacetic Acid (CAS No. 615553-60-1) is a versatile compound with significant potential in various fields, including medicinal chemistry, materials science, and analytical chemistry. Its unique structural features and functional groups make it an attractive intermediate for synthesizing complex molecules with specific biological activities or material properties. Ongoing research continues to explore new applications and optimize synthetic methods to further enhance its utility in these areas.